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Compound of Interest

Compound Name: Boc-homo-L-tyrosine

Cat. No.: B596220 Get Quote

Essential Safety and Handling Guide for Boc-homo-
L-tyrosine
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for Boc-homo-L-tyrosine, including personal protective equipment (PPE),

operational protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
Boc-homo-L-tyrosine is classified with the following hazard statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][4]

H335: May cause respiratory irritation.[1][2][3]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Must meet ANSI Z87.1

standards. Goggles are

required when there is a

potential for splashes.[5][6]

Hand Protection Chemical-resistant gloves

Nitrile gloves with a minimum

thickness of 4mil are suitable

for handling small quantities.

For prolonged contact or larger

quantities, heavier-duty gloves

should be used.[5]

Body Protection Laboratory Coat

A standard lab coat is required.

Additional protective clothing,

such as an apron or

oversleeves, should be worn if

significant skin contact is likely.

[5]

Respiratory Protection Not generally required

Work should be conducted in a

well-ventilated area or a

chemical fume hood to avoid

inhalation of dust.[5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring

safety.

1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is located within a chemical fume hood or a ventilated

balance enclosure.

Verify that the chemical fume hood is functioning correctly.

Prepare all necessary glassware and utensils (e.g., spatulas, weighing paper).
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2. Weighing and Handling:

Don appropriate PPE before handling the container.

Perform all manipulations of the solid compound, including weighing and transferring, within

a chemical fume hood to control dust.[5]

Use a spatula for transferring the solid. Avoid creating dust.

Keep the container tightly closed when not in use.[7]

3. Dissolving the Compound:

If preparing a solution, add the solvent to the vessel containing the weighed Boc-homo-L-
tyrosine slowly to avoid splashing.

If sonication or heating is required, ensure the container is appropriately sealed or equipped

with a condenser to prevent vapor release.

4. Post-Handling:

Clean all equipment and the work area thoroughly after use.

Wash hands with soap and water after removing gloves.[5]

Emergency Procedures
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Emergency Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[7][8]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[7][8]

Spill

For a small spill, carefully sweep up the solid

material, avoiding dust generation. Place it in a

sealed container for disposal. Clean the spill

area with a wet cloth. For large spills, evacuate

the area and contact environmental health and

safety personnel.

Disposal Plan
Proper disposal of Boc-homo-L-tyrosine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

Unused or waste Boc-homo-L-tyrosine should be collected in a clearly labeled, sealed

container.

The container should be marked as "Hazardous Waste" and include the full chemical name.

[9]

Store the waste container in a designated, well-ventilated, and secure area, segregated from

incompatible materials.[10]
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Arrange for disposal through your institution's environmental health and safety office.[9]

2. Contaminated Labware Disposal:

Disposable items such as gloves, weighing paper, and pipette tips that have come into

contact with the chemical should be collected in a designated hazardous waste bag.[5]

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent. The

rinsate should be collected as hazardous waste.

3. Empty Container Disposal:

Empty containers must be triple-rinsed with a suitable solvent.[11]

The rinsate from the triple rinse must be collected and disposed of as hazardous waste.[11]

After triple-rinsing and allowing the container to dry, deface the label and dispose of it in the

regular trash or recycling, as per institutional guidelines.[11]

Safe Handling Workflow for Boc-homo-L-tyrosine
The following diagram outlines the key steps for the safe handling of Boc-homo-L-tyrosine
from receipt to disposal.
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Caption: Workflow for safe handling of Boc-homo-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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